Cas no 82942-79-8 (2-Cyclohexen-1-one, 3-(3-methylphenyl)-)

• Product Name: 2-Cyclohexen-1-one, 3-(3-methylphenyl)-
• CAS No: 82942-79-8
• MF: C₁₃H₁₄O
• MW: 186.249663829803
• CID: 5262202
• Update Time: 2025-10-19

2-Cyclohexen-1-one, 3-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 3-(3-methylphenyl)-

• Inchi： 1S/C13H14O/c1-10-4-2-5-11(8-10)12-6-3-7-13(14)9-12/h2,4-5,8-9H,3,6-7H2,1H3
• InChI Key： BXSXAGWGAFARMD-UHFFFAOYSA-N
• SMILES： C1(=O)CCCC(C2=CC=CC(C)=C2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 2-Cyclohexen-1-one, 3-(3-methylphenyl)-

Introduction to 2-Cyclohexen-1-one, 3-(3-methylphenyl) and Its CAS No. 82942-79-8

2-Cyclohexen-1-one, 3-(3-methylphenyl), identified by the Chemical Abstracts Service Number (CAS No.) 82942-79-8, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, featuring a cyclohexenone core substituted with a 3-methylphenyl group, has garnered attention due to its versatile structural properties and potential applications in synthetic chemistry and drug development.

The structure of 2-Cyclohexen-1-one, 3-(3-methylphenyl) consists of a six-membered cyclohexene ring with a ketone functional group at the first position and an attached phenyl ring at the third position, which is further substituted with a methyl group. This unique arrangement imparts distinct reactivity and electronic characteristics, making it a valuable intermediate in various chemical transformations.

In recent years, the study of heterocyclic compounds has seen considerable advancements, and 2-Cyclohexen-1-one, 3-(3-methylphenyl) has been explored for its role in constructing more complex molecular architectures. The presence of both aromatic and aliphatic moieties in its structure allows for diverse functionalization strategies, which are crucial for developing novel pharmaceuticals and agrochemicals.

One of the most intriguing aspects of this compound is its potential as a building block in medicinal chemistry. Researchers have been investigating its derivatives for their pharmacological properties, particularly in the context of anti-inflammatory, antimicrobial, and anticancer agents. The cyclohexenone moiety is known to exhibit bioactivity due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions.

Recent studies have highlighted the importance of 2-Cyclohexen-1-one, 3-(3-methylphenyl) in the synthesis of biologically active molecules. For instance, modifications at the phenyl ring have been shown to modulate the binding affinity of drug candidates to their receptors. This flexibility makes it an attractive scaffold for structure-activity relationship (SAR) studies, which are essential for optimizing drug efficacy and safety.

The compound's reactivity also makes it a valuable tool in organic synthesis. It can undergo various transformations, including oxidation, reduction, and coupling reactions, allowing chemists to access a wide range of derivatives. These derivatives can then be further functionalized to produce more complex molecules with tailored properties.

In the realm of drug discovery, 2-Cyclohexen-1-one, 3-(3-methylphenyl) has been used as a precursor in the synthesis of small-molecule inhibitors targeting specific enzymes involved in disease pathways. For example, derivatives of this compound have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. The ability to fine-tune its structure has enabled researchers to develop molecules with improved selectivity and reduced toxicity.

The pharmacokinetic properties of compounds derived from 2-Cyclohexen-1-one, 3-(3-methylphenyl) are also subjects of interest. By modifying its chemical structure, researchers can influence factors such as solubility, metabolic stability, and bioavailability—critical parameters for drug development. Advances in computational chemistry have further facilitated the design of optimized derivatives by predicting their behavior before experimental synthesis.

Another area where this compound has found application is in materials science. Its unique structural features make it suitable for designing polymers and coatings with enhanced mechanical strength and thermal stability. Additionally, its aromatic components contribute to fluorescence properties that are useful in optoelectronic materials.

The environmental impact of synthesizing and using 2-Cyclohexen-1-one, 3-(3-methylphenyl) is also being considered increasingly. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices align with global initiatives aimed at promoting environmentally responsible chemistry.

In conclusion,2-Cyclohexen-1-one, 3-(3-methylphenyl) (CAS No. 82942-79-8) is a multifaceted compound with significant potential across multiple scientific disciplines. Its role as an intermediate in pharmaceutical synthesis underscores its importance in advancing drug discovery efforts. As research continues to uncover new applications for this molecule,2-Cyclohexen-1-one, 3-(3-methylphenyl) will undoubtedly remain at the forefront of chemical innovation.